Cas no 62467-24-7 (Propanoic acid, 2-butoxy-2-methyl-, methyl ester)

• Product Name: Propanoic acid, 2-butoxy-2-methyl-, methyl ester
• CAS No: 62467-24-7
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 443887
• PubChem ID: 17875410
• Update Time: 2025-04-19

Propanoic acid, 2-butoxy-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-butoxy-2-methyl-, methyl ester
• methyl 2-butoxy-2-methylpropanoate
• 62467-24-7
• SCHEMBL4919828
• DTXSID60591424

• Inchi： 1S/C9H18O3/c1-5-6-7-12-9(2,3)8(10)11-4/h5-7H2,1-4H3
• InChI Key： HOFLMEMNPBRPHM-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C(=O)OC)(C)C

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53